(Z)-6-((2-fluorobenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(2-fluorophenyl)methoxy]-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C21H14FNO3/c22-18-4-2-1-3-15(18)13-25-16-5-6-17-19(12-16)26-20(21(17)24)11-14-7-9-23-10-8-14/h1-12H,13H2/b20-11-
• InChI Key: ZHMIEFUXLHTSOR-JAIQZWGSSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=NC=C4)O3)F
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=NC=C4)/O3)F
• Molecular Formula: C21H14FNO3
• Molecular Weight: 347.3 g/mol

Description

(Z)-6-((2-fluorobenzyl)oxy)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one is a chemical compound that has recently gained attention in scientific research. This compound is known for its potential therapeutic applications, and it has been studied extensively in recent years.

Scientific Research Applications

Organometallic Chemistry and Polymerization Catalysts Research in organometallic chemistry has led to the development of complexes that can act as catalysts in olefin polymerization. For instance, zirconium and titanium complexes supported by tridentate ligands have shown significant promise as precatalysts for propylene polymerization and oligomerization, indicating a potential application of related compounds in industrial polymer synthesis (Agapie et al., 2008).

Fluorescent Chemosensors Compounds with similar structures have been synthesized and evaluated as fluorescent chemosensors. These chemosensors exhibit selectivity and sensitivity for metal ions like Zn(2+), showcasing their application in detecting and distinguishing between different metal ions in various environments (Li et al., 2014).

Solid-State Tautomeric Structure and Inhibitor Study The solid-state tautomeric structure of compounds with a similar benzofuran backbone has been resolved, providing insights into the electron distribution and electrostatic properties of molecules. Such studies are crucial in drug design, especially for developing HIV integrase inhibitors (Bacsa et al., 2013).

Luminescent Coordination Polymers Coordination polymers with luminescent properties have been synthesized using zinc and cadmium, indicating the potential of similar compounds for use in the development of new materials with specific photophysical properties (Jiang et al., 2004).

Synthesis and Structural Analysis The synthesis and structural analysis of related compounds have been extensively studied, contributing to the understanding of molecular architecture and the design of molecules with desired physical and chemical properties. Such research underpins advancements in various fields, including materials science and pharmacology (Zhi, 2009).